Cas no 2480-93-5 (Nα-(tert-Butoxycarbonyl)-NΔ-carbobenzoxy-L-ornithine)

Nα-(tert-Butoxycarbonyl)-NΔ-carbobenzoxy-L-ornithine Properties

Names and Identifiers

• BOC-L-ORN(BZL)-OH
• BOC-ORN(CBZ)-OH
• Boc-L-Orn(Cbz)-OH
• Nalpha-(tert-Butoxycarbonyl)-Ndelta-carbobenzoxy-L-ornithine
• Boc-Orn(Z)-OH
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(phenylmethoxycarbonylamino)pentanoic acid
• (S)-5-(((Benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)pentanoic acid
• Boc-L-Orn(Z)-OH
• Boc-Nd-benzyloxycarbonyl-L-ornithine
• N-tert-Butoxycarbonyl-N'-benzyloxycarbonyl-L-ornithine
• alpha-(tert-Butoxycarbonyl)-N
• delta-carbobenzoxy-L-ornithine
• N~5~-[(benzyloxy)carbonyl]-N~2~-(tert-butoxycarbonyl)-L-ornithine
• N~5~-[(benzyloxy)carbonyl]-N~2~-(tert-butoxycarbonyl)ornithine
• na-T-boc-N-delta-cbz-L-ornithine
• Nα-Boc-Nδ-Cbz-L-ornithine
• Nα-(tert-Butoxycarbonyl)-Nδ-carbobenzoxy-L-ornithine
• (S)-5-(benzyloxycarbonylamino)-2-(tert-butoxycarbonylamino)pentanoic acid
• DTXSID10428478
• Boc-Orn (Z)-OH
• (S)-N5-(benzyloxycarbonyl)-N2-(tert-butyloxycarbonyl)-ornithine
• (2S)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoic acid
• SCHEMBL1374913
• AKOS015950738
• n-tert-butoxycarbonyl-n'-benzyloxycarbonyl-l-ornithine
• MFCD00038259
• Boc-Orn(Z)-OH, >=98.0% (TLC)
• M03344
• N5-[(benzyloxy)carbonyl]-N2-(tert-butoxycarbonyl)-L-ornithine
• (2S)-5-{[(benzyloxy)carbonyl]amino}-2-[(tert-butoxycarbonyl)amino]pentanoic acid
• BocNH-Orn(Z)-OH
• Nalpha-Boc-Ndelta-Cbz-ornithine
• NSC 333494
• N-alpha-t-Butyloxycarbonyl-L-N-delta-benZyloxycarbonyl-ornithine (Boc-L-Orn(CbZ)-OH)
• Boc-Orn(Z)--OH
• J-015684
• L-Boc-Orn(Cbz)-OH
• 5-Benzyloxycarbonylamino-2(S)-tert-butoxycarbonylaminopentanoic acid
• B2253
• Nalpha-Boc-Ndelta-Cbz-L-ornithine
• 2480-93-5
• HY-W011092
• BCP27546
• AKOS015924218
• EN300-1589317
• AS-12210
• L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N5-[(phenylmethoxy)carbonyl]-
• N5-[(benzyloxy)carbonyl]-N-(tert-butoxycarbonyl)-L-ornithine
• CS-W011808
• +Expand

• MDL： MFCD00038259
• InChIKey： QYYCZJUFHDLLOJ-AWEZNQCLSA-N
• Inchi： InChI=1S/C18H26N2O6/c1-18(2,3)26-17(24)20-14(15(21)22)10-7-11-19-16(23)25-12-13-8-5-4-6-9-13/h4-6,8-9,14H,7,10-12H2,1-3H3,(H,19,23)(H,20,24)(H,21,22)/t14-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(O)=O)CCCNC(OCC1=CC=CC=C1)=O)=O)C

Computed Properties

• Exact Mass: 366.179087g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 366.179087g/mol
• Monoisotopic Mass: 366.179087g/mol
• Topological Polar Surface Area: 114Ų
• Heavy Atom Count: 26
• Complexity: 469
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• PSA: 113.96
• Melting Point: 92.0 to 95.0 deg-C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters